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Compound of Interest

Compound Name: Substance P (5-11)

Cat. No.: B1295751

For researchers, scientists, and drug development professionals, the safe and effective
handling of neuropeptides like Substance P (5-11) is paramount to both personal safety and
research integrity. While a specific Safety Data Sheet (SDS) for the C-terminal heptapeptide
fragment Substance P (5-11) is not readily available, safety protocols can be established
based on data for the parent molecule, Substance P, and similar peptide fragments. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure a secure laboratory environment.

Personal Protective Equipment (PPE) and Handling

When working with Substance P (5-11), particularly in its lyophilized powder form, appropriate
personal protective equipment is crucial to prevent inhalation, ingestion, or skin contact. The
toxicological properties of this specific fragment have not been fully investigated, thus it should
be handled with care as a potentially hazardous substance.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications and Use

Required to protect against
Eye and Face Protection Safety Goggles or Glasses dust particles and splashes of

solutions.

A standard lab coat is the
Body Protection Laboratory Coat minimum requirement to

protect clothing and skin.

Nitrile gloves are
Hand Protection Chemical-Resistant Gloves recommended to prevent skin

contact.[1]

Recommended when handling
Respiratory Protection Respirator the lyophilized powder to avoid
inhalation of fine particles.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Substance P (5-11) minimizes the risk of exposure and
contamination.

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Work in a well-
ventilated area, preferably within a chemical fume hood, especially when handling the
powdered form.[1]

o Reconstitution: To reconstitute the lyophilized peptide, carefully add the appropriate sterile
solvent to the vial. Avoid shaking; instead, gently swirl or vortex to dissolve the peptide.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is recommended to
aliquot the reconstituted peptide into smaller, single-use volumes for storage.

o Storage: Store the lyophilized peptide and its solutions according to the manufacturer's
recommendations, typically at -20°C or colder for long-term stability.

o Spill Response: In case of a spill, contain the material promptly using absorbent pads. Clean
the area with a suitable disinfectant. Dispose of all contaminated materials as hazardous
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waste.

Disposal Plan

Proper disposal of Substance P (5-11) and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Solid Waste: Unused or expired lyophilized peptide, as well as contaminated items such as
pipette tips, gloves, and vials, should be collected in a clearly labeled, leak-proof hazardous

waste container.[3]

o Liquid Waste: Aqueous solutions containing Substance P (5-11) should be collected in a
designated chemical waste container. Do not discharge to sewer systems.[1]

o Decontamination: All non-disposable labware that has come into contact with the peptide
should be thoroughly rinsed with a suitable solvent and then washed with a laboratory-grade
detergent.

Experimental Protocols

While specific experimental protocols will vary based on the research application, the handling
and disposal procedures outlined above are fundamental to any workflow involving Substance
P (5-11). Adherence to these general laboratory safety practices is critical.

Visualizing the Handling Workflow

The following diagram illustrates the key steps for the safe handling and disposal of Substance
P (5-11).
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Safe Handling and Disposal Workflow for Substance P (5-11).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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